CAY10701

• CAS No.: 1616967-52-2
• Product Name: CAY10701
• Molecular Formula: C24H19N3O2
• Molecular Weight: 381.4
• IUPAC Name: 6-benzoyl-2-pent-4-ynyl-5-phenyl-1,2,3,4a,5,6,7,7a-octahydropyrrolo[2,3-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C24H25N3O2/c1-2-3-6-15-18-25-23-20(24(29)26-18)19(16-11-7-4-8-12-16)21(27-23)22(28)17-13-9-5-10-14-17/h1,4-5,7-14,18-21,23,25,27H,3,6,15H2,(H,26,29)
• Standard InChIKey: ZRRBLKLCAVULNS-UHFFFAOYSA-N
• SMILES: C#CCCCC1NC2C(C(C(N2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4)C(=O)N1
• Description: CAY10701 is a 7-deazahypoxanthine analog that prevents microtubule formation, blocking the proliferation of HeLa and MCF-7 cells (GI50s = 22 and 38 nM, respectively). It also inhibits the growth of several different colorectal cancer cell lines (GI50 values range from 9 to 17 nM), while being at least 1,500-fold less effective against normal human fibroblast WI38 cells. CAY10701 is effective in vivo, reducing tumor volume in colorectal cell xenografts in mice without significantly altering body weight.
• Synonyms: 6-benzoyl-3,7-dihydro-2-(4-pentyn-1-yl)-5-phenyl-4H-pyrrolo[2,3-d]pyrimidin-4-one
• Reference: 1.Medellin, D.C.,Zhu, Q.,Scott, R., et al. Novel microtubule-targeting 7-deazahypoxanthines derived from marine alkaloid rigidins with potent in vitro and in vivo anticancer activities. J. Med. Chem. 59, 480-485 (2016).
• PubChem Compound: 137699580
• Last Modified: Nov 11 2021